N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-nitroanilino]-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C20H18N4O5S/c25-20(22-14-16-5-4-12-21-13-16)15-23(17-8-10-18(11-9-17)24(26)27)30(28,29)19-6-2-1-3-7-19/h1-13H,14-15H2,(H,22,25)
• InChI Key: VXNMQHXFZNSWMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NCC2=CN=CC=C2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H18N4O5S
• Molecular Weight: 426.4 g/mol

Description

N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide, also known as NPS-2143, is a potent and selective inhibitor of the calcium-sensing receptor (CaSR). The CaSR is a G protein-coupled receptor that plays a crucial role in regulating calcium homeostasis and is expressed in various tissues, including the parathyroid gland, kidney, and bone.

Mechanism of Action

N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide acts as a negative allosteric modulator of the CaSR, which reduces the receptor's sensitivity to extracellular calcium ions. This results in a decrease in parathyroid hormone secretion, which in turn lowers serum calcium levels. N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide also inhibits calcium-dependent signaling pathways in various tissues, leading to its therapeutic effects.
Biochemical and Physiological Effects:
In addition to its role in regulating calcium homeostasis, N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide has been shown to have other biochemical and physiological effects. It has been reported to inhibit the growth and metastasis of breast cancer cells, enhance insulin secretion in pancreatic beta cells, and improve cardiac function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide in lab experiments is its high selectivity and potency for the CaSR. This allows for precise modulation of calcium signaling pathways without affecting other receptors or ion channels. However, one limitation of N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide is its poor solubility in aqueous solutions, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide. One area of interest is the development of more potent and selective CaSR inhibitors for clinical use. Another direction is the investigation of N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide's effects on other physiological systems, such as the immune system and the gut-brain axis. Additionally, there is growing interest in the use of N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide as a tool for studying the role of the CaSR in various diseases and physiological processes.

Synthesis Methods

N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide can be synthesized by a multistep process involving the reaction of 4-nitrophenylsulfonyl chloride with 3-pyridinemethanol, followed by the reaction with N-[(benzyloxy)carbonyl]-L-valine and subsequent deprotection of the benzyl group to yield the final product.

Scientific Research Applications

N~2~-(4-nitrophenyl)-N~2~-(phenylsulfonyl)-N~1~-(3-pyridinylmethyl)glycinamide has been extensively studied for its potential therapeutic applications in various diseases related to calcium homeostasis, such as hyperparathyroidism, osteoporosis, and chronic kidney disease. It has also been investigated for its role in regulating cardiac function, insulin secretion, and cancer cell proliferation.